Cas no 858117-64-3 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(2-methylphenyl)-)

• Product Name: Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(2-methylphenyl)-
• CAS No: 858117-64-3
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 663265
• PubChem ID: 11232290
• Update Time: 2025-04-19

Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(2-methylphenyl)-
• (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-(2-methylphenyl)methanone
• SCHEMBL857096
• DTXSID30459608
• 858117-64-3

• Inchi： 1S/C15H11BrN2O/c1-9-4-2-3-5-11(9)14(19)13-8-18-15-12(13)6-10(16)7-17-15/h2-8H,1H3,(H,17,18)
• InChI Key： SUVBCKMRHZEMLD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 314.00548g/mol
• Monoisotopic Mass: 314.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų